Cas no 2228325-54-8 (methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate
• CAS No: 2228325-54-8
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6310280
• PubChem ID: 165638650
• Update Time: 2025-05-20

methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate
• 2228325-54-8
• EN300-1927356

• Inchi： 1S/C10H11BrO4/c1-15-10(14)9(13)5-6-7(11)3-2-4-8(6)12/h2-4,9,12-13H,5H2,1H3
• InChI Key： WCMOJIQCGRWTAL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(C(=O)OC)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate

Methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate

Methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate is a compound with the CAS number 2228325-54-8, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its complex aromatic system, which includes a bromine substituent and hydroxyl groups, making it a valuable molecule for various research and industrial purposes.

The structure of methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate consists of a propanoate backbone with a methyl ester group. The aromatic ring attached to the propanoate is substituted at positions 2 and 6 with bromine and hydroxyl groups, respectively. This substitution pattern imparts unique electronic properties to the molecule, which can influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substituted aromatic compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents.

One of the key areas of research involving this compound is its potential as a precursor for synthesizing more complex molecules. The presence of both bromine and hydroxyl groups on the aromatic ring makes it an ideal candidate for various substitution reactions. For instance, the bromine atom can be replaced with other functional groups to create derivatives with enhanced biological activity. This approach has been explored in recent studies, where researchers have successfully synthesized analogs with improved pharmacokinetic profiles.

Another significant aspect of methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate is its role in enzyme inhibition studies. The hydroxyl groups on the aromatic ring can act as hydrogen bond donors or acceptors, making the compound a potential inhibitor of enzymes such as kinases or proteases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various enzyme targets, providing valuable insights into its therapeutic potential.

In addition to its pharmacological applications, this compound has also been studied for its environmental impact. The presence of bromine in organic compounds can sometimes lead to bioaccumulation or persistence in the environment. However, recent research has shown that methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This finding is particularly important for industries involved in chemical manufacturing, as it highlights the need for sustainable practices when handling such compounds.

The synthesis of methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by esterification. Researchers have optimized these reaction conditions to achieve high yields and purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic chemistry.

From a structural perspective, methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate exhibits interesting optical properties due to its conjugated system. Studies using UV-Vis spectroscopy have revealed strong absorption bands in the visible region, suggesting potential applications in optoelectronic devices or sensors. Furthermore, theoretical calculations based on density functional theory (DFT) have provided insights into the electronic transitions responsible for these optical properties.

In terms of biological activity, this compound has shown promising results in preliminary assays against various cancer cell lines. The hydroxyl groups on the aromatic ring are believed to contribute to its antioxidant activity, which may play a role in mitigating oxidative stress-associated diseases. Additionally, recent studies have explored its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancer cells.

The versatility of methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers (SAMs) on surfaces has been investigated for applications in nanotechnology and surface engineering. Researchers have demonstrated that SAMs formed by this compound exhibit excellent stability and wettability properties, making them suitable for use in biosensors or microfluidic devices.

In conclusion, methyl 3-(2-bromo-6-hydroxyphenyl)-2-hydroxypropanoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs, materials, and technologies. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.